Cas no 60402-29-1 (3-(4-chlorophenyl)-3-hydroxy-1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one)

• Product Name: 3-(4-chlorophenyl)-3-hydroxy-1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one
• CAS No: 60402-29-1
• MF: C₁₆H₁₃ClO₃
• MW: 288.725623846054
• CID: 872193
• Update Time: 2026-04-29

3-(4-chlorophenyl)-3-hydroxy-1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-3-hydroxy-1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one
• 1-(2-Hydroxy-5-methylphenyl)-3-(4-chlorophenyl)-1,3-propanedione
• 1-(4-CHLOROPHENYL)-3-(2-HYDROXY-5-METHYLPHENYL)PROPANE-1,3-DIONE

• Inchi： InChI=1S/C16H13ClO3/c1-10-2-7-14(18)13(8-10)16(20)9-15(19)11-3-5-12(17)6-4-11/h2-8,18H,9H2,1H3
• InChI Key： AALQRZYXRYPZSN-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)O)C(=O)CC(=O)C2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 288.05539
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 143-146°C
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(4-chlorophenyl)-3-hydroxy-1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one

3-(4-Chlorophenyl)-3-Hydroxy-1-(2-Hydroxy-5-Methylphenyl)prop-2-en-1-one (CAS No. 60402-29-1): A Comprehensive Overview

3-(4-Chlorophenyl)-3-hydroxy-1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one, also known by its CAS number 60402-29-1, is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, which include a chlorophenyl group, a hydroxy group, and a methylphenyl group, all contributing to its diverse chemical properties and potential biological activities.

The molecular structure of 3-(4-chlorophenyl)-3-hydroxy-1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one is particularly intriguing due to the presence of multiple functional groups. The chlorophenyl moiety imparts lipophilic properties, enhancing the compound's ability to cross biological membranes. The hydroxy groups contribute to hydrogen bonding and solubility, while the methylphenyl group adds steric hindrance and influences the compound's overall conformational flexibility. These features collectively make the compound a valuable candidate for various applications in drug discovery and development.

Recent studies have explored the potential therapeutic applications of 3-(4-chlorophenyl)-3-hydroxy-1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential as a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(4-chlorophenyl)-3-hydroxy-1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one has also been investigated for its antioxidant properties. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression. Preclinical studies have shown promising results in reducing oxidative damage in neuronal cells, suggesting potential therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-(4-chlorophenyl)-3-hydroxy-1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one has also been studied extensively. In animal models, this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily by cytochrome P450 enzymes, with major metabolites being excreted via urine and feces. These pharmacokinetic characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-chlorophenyl)-3-hydroxy-1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one in human subjects. Early phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. Phase II trials are planned to assess its therapeutic potential in specific disease indications such as chronic inflammatory disorders and neurodegenerative diseases.

In conclusion, 3-(4-chlorophenyl)-3-hydroxy-1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one (CAS No. 60402-29-1) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, combined with its anti-inflammatory and antioxidant properties, makes it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of medicinal chemistry.